Cas no 1803813-98-0 (4-Bromobenzo[d]oxazole-2-thiol)

• Product Name: 4-Bromobenzo[d]oxazole-2-thiol
• CAS No: 1803813-98-0
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• CID: 4819297
• PubChem ID: 68009403
• Update Time: 2025-06-13

4-Bromobenzo[d]oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-bromobenzo[d]oxazole-2-thiol
• 4-Bromo-2-mercaptobenzo[d]oxazole
• 4-bromo-3H-1,3-benzoxazole-2-thione
• 4-Bromobenzo[d]oxazole-2-thiol

• Inchi： 1S/C7H4BrNOS/c8-4-2-1-3-5-6(4)9-7(11)10-5/h1-3H,(H,9,11)
• InChI Key： IIAVFYFTLOQXJP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(O2)=S

Computed Properties

• Exact Mass: 228.91970g/mol
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4

Additional information on 4-Bromobenzo[d]oxazole-2-thiol

Professional Introduction to 4-Bromobenzo[d]oxazole-2-thiol (CAS No. 1803813-98-0)

4-Bromobenzo[d]oxazole-2-thiol, with the chemical formula C₇H₅BrNO₂S, is a significant compound in the field of pharmaceutical and medicinal chemistry. This heterocyclic aromatic sulfhydryl derivative has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and molecular biology research. The presence of both bromine and sulfur atoms in its molecular framework imparts unique reactivity, making it a valuable intermediate for synthesizing more complex molecules.

The CAS No. 1803813-98-0 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and quality control. As a member of the benzo[d]oxazole family, 4-Bromobenzo[d]oxazole-2-thiol inherits the structural rigidity and electronic properties typical of this class of compounds, which are often exploited in medicinal chemistry for their biological activity. The bromine substituent at the 4-position enhances electrophilicity, facilitating further functionalization, while the thiol group at the 2-position provides a nucleophilic site for condensation reactions.

In recent years, 4-Bromobenzo[d]oxazole-2-thiol has been extensively studied for its role in developing novel therapeutic agents. Its derivatives have shown promise in targeting various biological pathways, including those implicated in cancer, inflammation, and neurodegenerative diseases. The benzo[d]oxazole core is a well-documented pharmacophore, frequently incorporated into drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The thiol moiety, in particular, has been highlighted for its potential to form disulfide bonds or participate in redox-sensitive mechanisms, which are crucial for designing prodrugs or bioconjugates.

One of the most compelling aspects of 4-Bromobenzo[d]oxazole-2-thiol is its utility as a building block for constructing more intricate molecular architectures. Researchers have leveraged its reactivity to synthesize novel sulfonamides, thioureas, and other heterocyclic compounds that exhibit significant pharmacological activity. For instance, studies have demonstrated that certain derivatives of this compound can modulate kinase activity, which is relevant for developing treatments against chronic inflammatory diseases and certain types of cancer. The bromine atom also allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups at strategic positions within the molecule.

The application of computational chemistry and machine learning techniques has further enhanced the understanding of 4-Bromobenzo[d]oxazole-2-thiol's potential. These tools have been employed to predict binding affinities and optimize molecular structures, accelerating the drug discovery process. Recent publications highlight the use of virtual screening methods to identify lead compounds derived from this scaffold that could be further optimized for clinical efficacy. Such advancements underscore the importance of 4-Bromobenzo[d]oxazole-2-thiol as a key intermediate in modern medicinal chemistry.

Moreover, the thiol group's sensitivity to oxidation has been exploited in designing redox-active probes for biochemical studies. These probes can be used to monitor cellular redox states or track protein thiols in real-time, providing valuable insights into cellular signaling pathways. The combination of these functionalities makes 4-Bromobenzo[d]oxazole-2-thiol a multifaceted tool with broad applications across multiple disciplines.

Industrial synthesis of 4-Bromobenzo[d]oxazole-2-thiol typically involves multi-step organic transformations starting from commercially available precursors such as bromobenzene and oxazole derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their experiments. Continuous improvements in catalytic systems and green chemistry principles have also contributed to making the synthesis more sustainable and scalable.

The safety profile of 4-Bromobenzo[d]oxazole-2-thiol is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate handling procedures must be followed to prevent exposure during laboratory work or industrial processing. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound to minimize any potential risks.

In conclusion,4-Bromobenzo[d]oxazole-2-thiol (CAS No. 1803813-98-0) represents a valuable asset in pharmaceutical research due to its structural versatility and reactivity. Its derivatives continue to be explored for their therapeutic potential across various disease areas, while computational tools are enhancing our ability to harness its synthetic utility efficiently. As research progresses,4-Bromobenzo[d]oxazole-2-thiol is likely to remain at the forefront of medicinal chemistry innovation.